Cas no 135865-78-0 (tert-butyl N-[(1S)-3-oxo-1-phenylpropyl]carbamate)

• Product Name: tert-butyl N-[(1S)-3-oxo-1-phenylpropyl]carbamate
• CAS No: 135865-78-0
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• MDL: MFCD11559103
• CID: 64389
• PubChem ID: 11817535
• Update Time: 2025-10-25

tert-butyl N-[(1S)-3-oxo-1-phenylpropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Boc-(S)-3-Amino-3-phenylpropanal
• (S)-
• Carbamic acid,[(1S)-3-oxo-1-phenylpropyl]-, 1,1-dimethylethyl ester (9CI)
• (S)-(3-Oxo-1-phenylpropyl)carbamic acid tert-butyl ester
• (S)-3-Phenyl-3-Boc-aminopropionaldehyde
• tert-Butyl (1S)-3-oxo-1-phenylpropylcarbamate
• (S)-tert-butyl 3-oxo-1-phenylpropylcarbamate
• Boc-S-3-amino-3-phenylpropanal
• N-Boc-(3S)-3-phenyl-3-aminopropionaldehyde
• ((S)-3-oxo-1-phenylpropyl)carbamic acid tert-butyl ester
• Maraviroc Intermediate 3
• Maraviroc interMediate(aMino acid)
• N-[(1S)-3-Oxo-1-phenylpropyl]
• tert-butyl [(S)-2-formyl-1-phenylethyl]carbamate
• tert-butyl 2-aMino-4-oxo-2-phenylbutanoate
• (S)-Boc-3-Amino-3-phenylpropanal
• Carbamic acid,N-[(1S)-3-oxo-1-phenylpropyl]-, 1,1-dimethylethyl ester
• Maraviroc intermediate
• (S)-tert-butyl (3-oxo-1-phenylpropyl)carbamate
• Tert-butyl N-[(1S)-3-oxo-1-phenyl-propyl]carbamate
• tert-butyl N-[(1S)-3-oxo-1-phenylpropyl]carbamate

• MDL： MFCD11559103
• Inchi： 1S/C14H19NO3/c1-14(2,3)18-13(17)15-12(9-10-16)11-7-5-4-6-8-11/h4-8,10,12H,9H2,1-3H3,(H,15,17)/t12-/m0/s1
• InChI Key： ZGPCDZZHEWGTEU-LBPRGKRZSA-N
• SMILES： O(C(N[C@@H](CC=O)C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 277
• Topological Polar Surface Area: 55.4

Experimental Properties

• Boiling Point: 371.9°C at 760 mmHg
• PSA: 55.40000
• LogP: 3.23230

tert-butyl N-[(1S)-3-oxo-1-phenylpropyl]carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on tert-butyl N-[(1S)-3-oxo-1-phenylpropyl]carbamate

Comprehensive Guide to tert-butyl N-[(1S)-3-oxo-1-phenylpropyl]carbamate (CAS No. 135865-78-0)

tert-butyl N-[(1S)-3-oxo-1-phenylpropyl]carbamate (CAS No. 135865-78-0) is a specialized chiral carbamate derivative widely used in pharmaceutical synthesis and organic chemistry research. This compound, often referred to as a Boc-protected β-ketoamide, plays a critical role in asymmetric synthesis and drug intermediate preparation. Its unique structural features, including the tert-butyloxycarbonyl (Boc) protecting group and the (1S)-3-oxo-1-phenylpropyl backbone, make it a valuable building block for medicinal chemists.

The growing demand for enantiomerically pure compounds in drug development has increased interest in tert-butyl N-[(1S)-3-oxo-1-phenylpropyl]carbamate. Researchers frequently search for information about its synthetic applications, stereochemical properties, and handling precautions. Recent trends in green chemistry have also sparked discussions about more sustainable production methods for such pharmaceutical intermediates.

From a chemical perspective, 135865-78-0 exhibits several noteworthy characteristics. The Boc group provides excellent protection for the amine functionality while remaining stable under various reaction conditions. The β-ketoamide moiety offers multiple reactive sites for further chemical transformations, making this compound particularly versatile in multi-step organic synthesis. These properties explain why it's frequently mentioned in patents related to chiral drug synthesis and asymmetric catalysis.

In pharmaceutical applications, tert-butyl N-[(1S)-3-oxo-1-phenylpropyl]carbamate serves as a key intermediate for various biologically active molecules. Its chiral center at the 1-position and the phenyl group contribute to the stereoselective formation of target compounds. Current research focuses on its use in developing enzyme inhibitors and receptor modulators, particularly in neurological and metabolic disorder treatments.

The market for chiral building blocks like 135865-78-0 continues to expand, driven by the pharmaceutical industry's need for enantioselective synthesis. Quality specifications typically require high enantiomeric purity (>98% ee) and strict control of residual solvents. Analytical methods such as HPLC and chiral chromatography are essential for characterizing this compound, addressing common questions about purity assessment and quality control.

Storage and handling of tert-butyl N-[(1S)-3-oxo-1-phenylpropyl]carbamate require standard laboratory precautions. While not classified as hazardous, it should be stored in a cool, dry place under inert atmosphere to maintain stability. The Boc group is susceptible to acidic conditions, which is an important consideration for researchers planning synthetic routes involving this intermediate.

Recent advancements in flow chemistry and continuous processing have opened new possibilities for manufacturing compounds like 135865-78-0. These technologies address growing concerns about process efficiency and waste reduction in fine chemical production. The compound's role in API synthesis (Active Pharmaceutical Ingredients) makes it particularly relevant to these developments.

For researchers working with tert-butyl N-[(1S)-3-oxo-1-phenylpropyl]carbamate, understanding its spectroscopic properties is crucial. The compound shows characteristic signals in 1H NMR (particularly the tert-butyl singlet around 1.4 ppm) and distinctive patterns in IR spectroscopy (carbonyl stretches near 1700 cm⁻¹). These features help in reaction monitoring and product identification.

The future outlook for chiral intermediates like 135865-78-0 remains positive, with increasing demand for stereochemically defined pharmaceuticals. Emerging applications in peptide mimetics and small molecule therapeutics continue to drive research interest. As synthetic methodologies evolve, particularly in catalytic asymmetric synthesis, the importance of well-characterized building blocks becomes even more pronounced.

In conclusion, tert-butyl N-[(1S)-3-oxo-1-phenylpropyl]carbamate represents an important tool in modern synthetic chemistry. Its combination of protective group chemistry and chiral functionality makes it invaluable for pharmaceutical research. As the industry moves toward more stereoselective and sustainable synthetic routes, compounds like 135865-78-0 will likely see expanded applications and improved manufacturing processes.